Cas no 2694747-34-5 (methyl 2-4-(methylamino)benzenesulfonylacetate)

• Product Name: methyl 2-4-(methylamino)benzenesulfonylacetate
• CAS No: 2694747-34-5
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 5613531
• PubChem ID: 90179994
• Update Time: 2023-11-27

methyl 2-4-(methylamino)benzenesulfonylacetate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15744894
• EN300-33048009
• 2694747-34-5
• methyl 2-[4-(methylamino)benzenesulfonyl]acetate
• methyl 2-4-(methylamino)benzenesulfonylacetate

• Inchi： 1S/C10H13NO4S/c1-11-8-3-5-9(6-4-8)16(13,14)7-10(12)15-2/h3-6,11H,7H2,1-2H3
• InChI Key： WDIKDBXPPZIPKT-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)(C1C=CC(=CC=1)NC)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines